Cas no 1257858-60-8 (3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride)

3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride is a chemically synthesized pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methoxymethyl substituent and a phenyl group, contributing to its reactivity and binding properties. The hydrochloride salt form enhances solubility and stability, making it suitable for experimental and formulation studies. This compound may serve as a key intermediate in the development of biologically active molecules, particularly in medicinal chemistry for targeting specific enzymatic or receptor interactions. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship (SAR) studies in drug discovery.
3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride structure
1257858-60-8 structure
Product Name:3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride
CAS No:1257858-60-8
MF:C11H14ClN3O
MW:239.701361179352
CID:4691613
Update Time:2025-10-30

3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride
    • 5-METHOXYMETHYL-4-PHENYL-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE
    • 5-Methoxymethyl-4-phenyl-2H-pyrazol-3-ylaminehydrochloride
    • 5-(methoxymethyl)-4-phenyl-2H-pyrazol-3-amine hydrochloride
    • 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride
    • Inchi: 1S/C11H13N3O.ClH/c1-15-7-9-10(11(12)14-13-9)8-5-3-2-4-6-8;/h2-6H,7H2,1H3,(H3,12,13,14);1H
    • InChI Key: HJGSHGQJJHHCJW-UHFFFAOYSA-N
    • SMILES: Cl.O(C)CC1=C(C(N)=NN1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 239.083
  • Monoisotopic Mass: 239.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.9

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Additional information on 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride

Comprehensive Overview of 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride (CAS No. 1257858-60-8)

3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the methoxymethyl and phenyl groups, make it a valuable intermediate for synthesizing novel therapeutic agents. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's CAS No. 1257858-60-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular formula and weight are meticulously documented, facilitating precise experimental replication. The presence of the pyrazole core in its structure is noteworthy, as this heterocyclic motif is prevalent in many bioactive molecules, including anti-inflammatory and antimicrobial agents.

In recent years, the demand for 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride has surged, driven by its relevance in high-throughput screening and medicinal chemistry. Its solubility in polar solvents and stability under physiological conditions make it a preferred choice for in vitro studies. Additionally, its hydrochloride salt form enhances bioavailability, a key consideration in preclinical development.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride?" The answer lies in multi-step organic synthesis, often involving condensation reactions and subsequent purification. Another frequent query is: "How does this compound compare to similar pyrazole derivatives?" Comparative studies highlight its superior stability and reactivity, attributed to the methoxymethyl substituent.

The compound's role in drug discovery pipelines is another hot topic. With the rise of AI-driven molecular design, researchers are leveraging computational tools to predict its interactions with biological targets. This aligns with the growing trend of rational drug design, where compounds like 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride are optimized for specificity and efficacy.

From a regulatory perspective, the compound is classified as a non-hazardous research chemical, ensuring compliance with global safety standards. Its storage and handling require standard laboratory protocols, emphasizing the importance of material safety data sheets (MSDS) for risk mitigation.

In summary, 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine hydrochloride (CAS No. 1257858-60-8) represents a cutting-edge tool for modern pharmaceutical research. Its versatility, combined with its structural uniqueness, positions it as a cornerstone in the development of next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.

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